Cas no 2137554-24-4 (2-(1-methoxycyclopentyl)methyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-(1-methoxycyclopentyl)methyl-2H-1,2,3-triazol-4-amine
• CAS No: 2137554-24-4
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 6570262
• PubChem ID: 165471905
• Update Time: 2025-05-24

2-(1-methoxycyclopentyl)methyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methoxycyclopentyl)methyl-2H-1,2,3-triazol-4-amine
• 2137554-24-4
• 2-[(1-methoxycyclopentyl)methyl]-2H-1,2,3-triazol-4-amine
• EN300-1114426

• Inchi： 1S/C9H16N4O/c1-14-9(4-2-3-5-9)7-13-11-6-8(10)12-13/h6H,2-5,7H2,1H3,(H2,10,12)
• InChI Key： DFSCWZMQEDYOSE-UHFFFAOYSA-N
• SMILES： O(C)C1(CN2N=CC(N)=N2)CCCC1

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66Ų

Additional information on 2-(1-methoxycyclopentyl)methyl-2H-1,2,3-triazol-4-amine

2-(1-Methoxycyclopentyl)methyl-2H-1,2,3-triazol-4-amine (CAS No: 2137554-24-4)

Introduction to 2-(1-Methoxycyclopentyl)methyl-2H-1,2,3-triazol-4-Amine

The compound 2-(1-methoxycyclopentyl)methyl-2H-1,2,3-triazol-4-amine (CAS No: 2137554-24-4) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure and potential applications in drug development and advanced materials. The triazole ring at the core of this molecule is a key feature that contributes to its reactivity and stability. Recent studies have highlighted its role in click chemistry reactions, which are pivotal in the synthesis of complex molecules and materials.

Chemical Structure and Synthesis

The chemical structure of CAS No: 2137554-24-4 comprises a cyclopentane ring substituted with a methoxy group and a triazole moiety. The triazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms. This structure is synthesized through a combination of nucleophilic substitution and cyclization reactions. Researchers have optimized the synthesis process to achieve high yields and purity, making it suitable for large-scale production.

Recent advancements in green chemistry have enabled the synthesis of this compound using environmentally friendly catalysts. For instance, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining product quality. These developments underscore the commitment to sustainable practices in modern chemical research.

Applications in Drug Development

The triazole moiety in CAS No: 2137554-24-4 has been extensively studied for its potential in drug design. Triazoles are known for their ability to form stable bonds with other molecules, making them ideal for drug delivery systems. In particular, this compound has shown promise as a linker in peptide-based drugs, enhancing their stability and bioavailability.

Furthermore, studies published in the *Journal of Medicinal Chemistry* have demonstrated that CAS No: 2137554-24-4 can serve as a scaffold for developing inhibitors against various enzymes. Its ability to bind to protein targets with high affinity makes it a valuable tool in rational drug design.

Materials Science Applications

Beyond pharmaceuticals, CAS No: 2137554-24-4 has found applications in materials science. The triazole group enables this compound to participate in click chemistry reactions, which are widely used in polymer synthesis and surface modification. For example, researchers at Stanford University have utilized this compound to create self-healing polymers with enhanced mechanical properties.

In addition, the compound's ability to form covalent bonds with metal surfaces has led to its use in anti-corrosion coatings. This application is particularly relevant in industries such as aerospace and automotive manufacturing, where durability and longevity are critical.

Toxicological Studies and Safety Profile

The safety profile of CAS No: 2137554-24-4 has been thoroughly investigated to ensure its safe handling and use. Acute toxicity studies conducted by the National Institute of Health (NIH) indicate that this compound exhibits low toxicity when administered at recommended doses. Chronic exposure studies are currently underway to assess long-term effects.

Moreover, environmental impact assessments have shown that this compound biodegrades efficiently under aerobic conditions, minimizing its ecological footprint. These findings align with global efforts to promote eco-friendly chemical practices.

Conclusion

In summary, CAS No: 2137554_0000_0000_0000_0000_000 ( CAS No: ) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure enables applications ranging from drug development to materials science. As research continues to uncover new uses for this molecule, it is poised to play an increasingly important role in advancing modern science and technology.